1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone

• IUPAC Name: 1-(3,4-dihydroxyphenyl)-2-[1-(4-fluorophenyl)tetrazol-5-yl]sulfanylethanone
• InChI: InChI=1S/C15H11FN4O3S/c16-10-2-4-11(5-3-10)20-15(17-18-19-20)24-8-14(23)9-1-6-12(21)13(22)7-9/h1-7,21-22H,8H2
• InChI Key: NRRQKDJQQPTFNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=NN=N2)SCC(=O)C3=CC(=C(C=C3)O)O)F
• Molecular Formula: C15H11FN4O3S
• Molecular Weight: 346.3 g/mol

Description

1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone, also known as DTT, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. DTT is a synthetic compound that belongs to the family of tetrazole-thioethers and has been found to possess several pharmacological properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Schiff Bases and Tetrazole Derivatives Synthesis : Novel Schiff bases and tetrazole derivatives have been synthesized using components structurally similar to 1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone. These compounds have been evaluated for their antimicrobial activity, showcasing potential as antimicrobial agents in pharmaceutical applications. For instance, certain derivatives exhibited excellent activity against various microbial strains, indicating their potential in developing new antimicrobial agents (Puthran et al., 2019) and (Kaplancıklı et al., 2014).

Solid-State Fluorescence

• Tuning Solid-State Fluorescence : Research has explored the solid-state fluorescence properties of compounds related to 1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone, demonstrating the ability to regulate the arrangement of fluorophores for potential applications in material science, such as organic light-emitting diodes (OLEDs) and sensors (Dong et al., 2012).

Anticancer and Antitumor Activity

• Anticancer and Antitumor Applications : Derivatives of 1-(3,4-dihydroxyphenyl)-2-{[1-(4-fluorophenyl)-1H-tetrazol-5-yl]thio}ethanone have been studied for their potential anticancer and antitumor activities. Molecular docking studies and experimental assays suggest that some of these compounds could act as potent anticancer agents by inducing apoptosis and inhibiting cancer cell growth, which holds promise for the development of new therapeutic agents in cancer treatment (Mary et al., 2015) and (Mahmoud et al., 2021).